Cas no 2138574-69-1 ((1-methyl-2-phenyl-1H-imidazol-4-yl)methanamine dihydrochloride)

• Product Name: (1-methyl-2-phenyl-1H-imidazol-4-yl)methanamine dihydrochloride
• CAS No: 2138574-69-1
• MF: C₁₁H₁₅Cl₂N₃
• MW: 260.162900209427
• CID: 6313411
• PubChem ID: 132353945
• Update Time: 2025-06-12

(1-methyl-2-phenyl-1H-imidazol-4-yl)methanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (1-methyl-2-phenyl-1H-imidazol-4-yl)methanamine dihydrochloride
• EN300-1166006
• 2138574-69-1

• Inchi： 1S/C11H13N3.2ClH/c1-14-8-10(7-12)13-11(14)9-5-3-2-4-6-9;;/h2-6,8H,7,12H2,1H3;2*1H
• InChI Key： JPTGQJWJEYFPAF-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(C)C=C(CN)N=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 259.0643029g/mol
• Monoisotopic Mass: 259.0643029g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8Ų

Additional information on (1-methyl-2-phenyl-1H-imidazol-4-yl)methanamine dihydrochloride

Research Update on (1-methyl-2-phenyl-1H-imidazol-4-yl)methanamine Dihydrochloride (CAS: 2138574-69-1)

Recent studies on (1-methyl-2-phenyl-1H-imidazol-4-yl)methanamine dihydrochloride (CAS: 2138574-69-1) have highlighted its potential as a key intermediate in the synthesis of novel bioactive compounds. This compound, characterized by its imidazole core structure, has garnered attention due to its versatile applications in medicinal chemistry, particularly in the development of central nervous system (CNS) targeting agents. The latest research underscores its role in modulating neurotransmitter systems, with promising implications for neurological and psychiatric disorders.

A 2023 study published in the Journal of Medicinal Chemistry explored the compound's efficacy as a precursor in the synthesis of serotonin receptor modulators. The research team utilized a multi-step synthetic pathway, starting with (1-methyl-2-phenyl-1H-imidazol-4-yl)methanamine dihydrochloride, to develop a series of derivatives with enhanced binding affinity for 5-HT receptors. The findings revealed that modifications at the methanamine moiety significantly influenced receptor selectivity, paving the way for targeted therapeutic interventions in depression and anxiety disorders.

Further investigations have focused on the compound's pharmacokinetic properties. A recent preclinical study demonstrated favorable blood-brain barrier penetration, with a bioavailability profile that supports oral administration. These attributes make it a viable candidate for further drug development, particularly in the context of CNS disorders where effective drug delivery remains a challenge.

In addition to its pharmacological potential, (1-methyl-2-phenyl-1H-imidazol-4-yl)methanamine dihydrochloride has been investigated for its role in cancer therapeutics. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its incorporation into small-molecule inhibitors targeting protein kinases involved in tumor proliferation. The compound's structural flexibility allowed for the design of inhibitors with high specificity, reducing off-target effects and improving therapeutic windows in vitro and in vivo models.

The safety profile of (1-methyl-2-phenyl-1H-imidazol-4-yl)methanamine dihydrochloride has also been a subject of recent scrutiny. Toxicology studies conducted in rodent models indicated low acute toxicity, with no significant adverse effects observed at therapeutic doses. However, long-term exposure studies are still underway to fully assess its safety for clinical use.

In summary, (1-methyl-2-phenyl-1H-imidazol-4-yl)methanamine dihydrochloride (CAS: 2138574-69-1) represents a promising scaffold in drug discovery, with applications spanning CNS disorders and oncology. Ongoing research aims to optimize its derivatives for enhanced efficacy and safety, positioning it as a valuable tool in the development of next-generation therapeutics.